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Compound of Interest

Compound Name: 4-Nitrocatechol sulfate

CAS No.: 10485-66-2

Cat. No.: B1204417

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of 4-Nitrocatechol sulfate (CAS No. 14528-64-4). Adherence to these procedures is

critical to ensure personal safety and proper management of this chemical in a laboratory

setting.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Nitrocatechol sulfate is a yellow crystalline powder that can cause skin, eye, and respiratory

tract irritation.[1][2][3] The toxicological properties of this material have not been fully

investigated, warranting cautious handling.[1]

Recommended Personal Protective Equipment:

A multi-layered approach to PPE is mandatory when handling 4-Nitrocatechol sulfate.
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PPE Category Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield is recommended when

there is a risk of splashes.

Protects against dust particles

and splashes that can cause

serious eye irritation.[2][3]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[1] Butyl rubber

gloves are generally

recommended for handling

nitro compounds.[4][5] A lab

coat or chemical-resistant

apron should be worn.[4]

Provides a barrier against

accidental skin contact, which

can cause irritation.[2][3]

Respiratory Protection

Use a dust mask type N95

(US) or follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[1][6] All

handling of the solid should

occur in a certified chemical

fume hood to minimize

inhalation exposure.[4]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[2][3]

[7]

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

chemical's stability.

Handling Protocol:
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Engineering Controls: Always handle 4-Nitrocatechol sulfate in a well-ventilated area,

preferably within a certified chemical fume hood, to keep airborne concentrations low.[1][4]

Minimize Dust Generation: Handle the solid carefully to avoid generating dust.[1][7] Use a

spatula that minimizes aerosolization when transferring the powder.

Personal Hygiene: Wash hands thoroughly after handling.[1][7] Do not eat, drink, or smoke in

the work area.[7]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][7]

Storage Protocol:

Container: Store in a tightly closed container.[1][7]

Conditions: Keep in a cool, dry, and well-ventilated area.[1] It is recommended to store

refrigerated, below 4°C (39°F), or at -20°C for long-term stability.[1][6][8]

Incompatibilities: Store away from incompatible substances such as strong oxidizing agents.

[1]

Disposal Plan
Dispose of 4-Nitrocatechol sulfate and its containers in accordance with all applicable local,

state, and federal regulations.

Waste Disposal Protocol:

Containerization: Collect waste material in a suitable, labeled container.[1] Do not mix with

other waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name.

Spill Cleanup: In case of a spill, clean it up immediately, observing all safety precautions.[1]
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For dry spills, sweep up the material, avoiding dust generation, and place it into a suitable

container for disposal.[1][7]

Provide adequate ventilation during cleanup.[1]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material. Do not discharge it into sewers or waterways.
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Caption: A stepwise workflow for the safe handling of 4-Nitrocatechol sulfate.

Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Nitrocatechol Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204417/docs#comprehensive-safety-and-handling-
guide-for-4-nitrocatechol-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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